Cas no 1058129-65-9 (tert-butyl oxane-4-carboxylate)

• Product Name: tert-butyl oxane-4-carboxylate
• CAS No: 1058129-65-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 2110691
• PubChem ID: 23131616
• Update Time: 2025-06-30

tert-butyl oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl tetrahydro-2H-pyran-4-carboxylate
• tetrahydro-pyran-4-carboxylic acid tert-butyl ester
• VCGVXZLSHQGPOE-UHFFFAOYSA-N
• tert-butyl oxane-4-carboxylate

• Inchi： 1S/C10H18O3/c1-10(2,3)13-9(11)8-4-6-12-7-5-8/h8H,4-7H2,1-3H3
• InChI Key： VCGVXZLSHQGPOE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl oxane-4-carboxylate

Comprehensive Guide to tert-butyl oxane-4-carboxylate (CAS 1058129-65-9): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, tert-butyl oxane-4-carboxylate (CAS 1058129-65-9) has garnered significant attention for its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique oxane ring and tert-butyl ester functionality, serves as a critical intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "tert-butyl oxane-4-carboxylate synthesis" or "CAS 1058129-65-9 suppliers," reflecting its growing demand. Below, we delve into its molecular properties, industrial relevance, and emerging trends.

The molecular structure of tert-butyl oxane-4-carboxylate features a six-membered oxane (tetrahydropyran) ring with a carboxylate group at the 4-position, esterified with a tert-butyl moiety. This configuration imparts stability and reactivity, making it ideal for nucleophilic substitution reactions. Recent studies highlight its role in "asymmetric catalysis" and "chiral auxiliary" applications, aligning with the pharmaceutical industry's focus on enantioselective synthesis. Keywords like "oxane derivatives in drug discovery" and "tert-butyl ester stability" are increasingly popular in academic and patent literature.

From an industrial perspective, CAS 1058129-65-9 is pivotal in producing high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its lipophilicity and steric hindrance from the tert-butyl group enhance bioavailability, a hot topic in "drug formulation optimization." Manufacturers emphasize scalable synthesis routes, with searches for "cost-effective tert-butyl oxane-4-carboxylate production" rising by 30% year-over-year. Green chemistry trends also drive interest in "solvent-free esterification" methods for this compound.

Beyond pharmaceuticals, tert-butyl oxane-4-carboxylate finds niche applications in fragrance and polymer industries. Its cyclic ether backbone contributes to thermal stability, a key factor in "high-performance polymer additives." Sustainability-focused queries such as "biodegradable oxane-based materials" underscore its potential in eco-friendly innovations. Analytical techniques like GC-MS and NMR are commonly used for purity verification, as noted in searches for "CAS 1058129-65-9 analytical standards."

In conclusion, tert-butyl oxane-4-carboxylate (CAS 1058129-65-9) exemplifies the intersection of structural ingenuity and practical utility. Its adaptability to "green synthesis" and "targeted drug delivery" positions it as a compound of enduring relevance. For researchers exploring "oxane ring reactivity" or suppliers optimizing "bulk tert-butyl ester sourcing," this molecule offers a compelling case study in modern chemical innovation.